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Compound of Interest

Compound Name: Bodipy C12-ceramide

Cat. No.: B130238 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and procedural accuracy is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Bodipy C12-ceramide, a fluorescently-tagged lipid

crucial for research in cellular lipid trafficking and metabolism. Adherence to these protocols is

critical for maintaining a safe laboratory environment and ensuring the integrity of experimental

outcomes.

Bodipy C12-ceramide is a valuable tool for visualizing lipid distribution and dynamics within

cells. However, as with any chemical reagent, understanding its properties and potential

hazards is the first step toward safe and effective use. This document outlines the necessary

personal protective equipment (PPE), step-by-step operational procedures from receipt to

disposal, and detailed experimental protocols.

Physicochemical and Safety Data at a Glance
A clear understanding of the quantitative data associated with Bodipy C12-ceramide is

fundamental for its safe handling and use in experimental settings. The following tables

summarize its key physicochemical properties and associated hazards.
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Property Value Source

Molecular Formula C42H70BF2N3O3 [1][2]

Molecular Weight 713.8 g/mol [1][2]

Appearance Solid [1][2]

Purity ≥98% [1][2]

Excitation Maximum 505 nm [1][2]

Emission Maximum 540 nm [1][2]

Solubility
Slightly soluble in chloroform

and methanol.
[1][2]

Storage Temperature -20°C [1]

Stability ≥ 4 years at -20°C [1]

Hazard Statement Precautionary Statement Pictogram

Causes skin irritation.

Wash skin thoroughly after

handling. Wear protective

gloves.

GHS07

Causes serious eye irritation.

Wear eye protection/face

protection. IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

GHS07

May cause respiratory

irritation.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.

GHS07

Essential Personal Protective Equipment (PPE)
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Consistent and correct use of PPE is the primary defense against potential exposure to Bodipy
C12-ceramide. The following PPE is mandatory when handling this compound:

Eye Protection: Chemical safety glasses with side shields or goggles are required to protect

against splashes.

Hand Protection: Compatible chemical-resistant gloves, such as nitrile gloves, must be worn.

Always inspect gloves for integrity before use and change them immediately if they become

contaminated.

Skin and Body Protection: A laboratory coat is mandatory to prevent contamination of

personal clothing. For procedures with a higher risk of splashing, a chemical-resistant apron

should be worn.

Respiratory Protection: When handling the powdered form for extended periods or in poorly

ventilated areas, a NIOSH-approved respirator with an appropriate particulate filter is

recommended.

Operational Plan: From Receipt to Disposal
A structured workflow is essential for the safe and efficient use of Bodipy C12-ceramide in a

laboratory setting. The following diagram and procedural steps outline the complete lifecycle of

the compound within the lab.
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Receiving & Storage Preparation

Experimentation

Waste Disposal

Receive Package

Inspect for Damage

Log in Inventory

Store at -20°C

Retrieve from Storage

Don Appropriate PPE

Prepare Stock Solution in Fume Hood

Cell Staining Lipid Trafficking Assay

Fluorescence Microscopy

Decontaminate Work Area

Segregate Contaminated Waste

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Operational workflow for handling Bodipy C12-ceramide.
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Step-by-Step Handling Procedure:

Receiving and Inspection: Upon receipt, visually inspect the package for any signs of

damage or leakage.

Inventory and Storage: Log the compound in your chemical inventory system. Store the solid

compound at -20°C, protected from light.

Personal Protective Equipment: Before handling, ensure you are wearing the appropriate

PPE as detailed above.

Stock Solution Preparation:

Conduct all work with the solid compound and initial solvent dissolution in a certified

chemical fume hood.

To prepare a stock solution, dissolve the solid Bodipy C12-ceramide in a suitable solvent

such as chloroform or methanol.[1][2] For cell-based assays, DMSO is a common solvent

for preparing a concentrated stock solution (e.g., 10 mM).[3]

It is recommended to purge the solvent with an inert gas before dissolving the compound.

[1]

Store stock solutions at -20°C or -80°C, protected from light, and avoid repeated freeze-

thaw cycles.[3]

Experimental Use: Follow the specific, validated protocols for your intended application (see

Experimental Protocols section below).

Decontamination: After use, decontaminate all work surfaces. A solution of non-chlorinated

automotive brake cleaner or other specialized fluorescent dye cleaners can be effective.[4]

For general lab equipment, washing with a laboratory detergent like Luminox®, followed by

rinses with hot tap water and organic-free water, is a standard procedure.[5]

Waste Segregation: Segregate all waste materials that have come into contact with Bodipy
C12-ceramide, including gloves, pipette tips, and empty containers.
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Disposal: Dispose of all unused product and contaminated materials as hazardous chemical

waste.

Disposal Plan
Proper disposal of Bodipy C12-ceramide and associated contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Identification

Disposal Procedure

Unused Bodipy C12-Ceramide

Segregate Waste Streams

Contaminated Solids (Gloves, Tips, etc.) Contaminated Liquids (Media, Buffers)

Label as Hazardous Chemical Waste

Store in a Designated, Secure Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Disposal plan for Bodipy C12-ceramide waste.

Unused Product: Unused Bodipy C12-ceramide should be disposed of as hazardous

chemical waste. Do not discard it down the drain or in the regular trash.
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Contaminated Materials: All materials that have come into contact with the compound, such

as pipette tips, gloves, bench paper, and empty vials, are considered contaminated and must

be disposed of as hazardous waste.

Liquid Waste: Aqueous solutions containing Bodipy C12-ceramide (e.g., staining solutions,

cell culture media) should be collected and disposed of as hazardous chemical waste.

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal service to arrange for the collection and proper

disposal of all Bodipy C12-ceramide waste.[6] Ensure all waste containers are clearly

labeled as hazardous chemical waste.[6]

Detailed Experimental Protocols
Bodipy C12-ceramide is widely used for staining the Golgi apparatus and for tracking lipid

metabolism and transport in live and fixed cells.

Preparation of Bodipy C12-Ceramide Stock Solution
Objective: To prepare a concentrated stock solution for subsequent dilution to working

concentrations.

Materials:

Bodipy C12-ceramide (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and tips

Procedure:

In a chemical fume hood, weigh out the desired amount of solid Bodipy C12-ceramide.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration

(e.g., to make a 10 mM stock solution from 1 mg of Bodipy C12-ceramide (MW=713.8
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g/mol ), dissolve in approximately 140 µL of DMSO).[3]

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.[3]

Staining the Golgi Apparatus in Living Cells
Objective: To visualize the Golgi apparatus in living cells using Bodipy C12-ceramide.

Materials:

Bodipy C12-ceramide stock solution

Cells cultured on glass coverslips

Serum-free cell culture medium or Hanks' Balanced Salt Solution with HEPES

(HBSS/HEPES)

Defatted Bovine Serum Albumin (BSA)

Procedure:

Prepare a Bodipy C12-ceramide/BSA complex. A common method involves diluting the

stock solution in a medium containing defatted BSA.[7]

Prepare a working solution of 5 µM Bodipy C12-ceramide in HBSS/HEPES.

Rinse the cells grown on coverslips with the appropriate medium.

Incubate the cells with the 5 µM Bodipy C12-ceramide working solution for 30 minutes at

4°C.

Rinse the cells several times with ice-cold medium.

Incubate the cells in fresh, pre-warmed medium at 37°C for an additional 30 minutes.
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Wash the cells with fresh medium and mount them for fluorescence microscopy.

Lipid Trafficking and Droplet Staining Protocol
Objective: To track the uptake and incorporation of Bodipy C12-ceramide into cellular lipid

droplets.

Materials:

Bodipy C12-ceramide stock solution

Cells cultured in appropriate vessels

Serum-free medium or Phosphate-Buffered Saline (PBS)

Procedure:

Prepare a working solution of 1-10 µM Bodipy C12-ceramide in serum-free medium or

PBS by diluting the stock solution.[3]

For adherent cells, remove the culture medium and add the staining solution to cover the

cells.[3]

Incubate at 37°C for 15-30 minutes, protected from light.[8]

Wash the cells twice with PBS to remove the staining solution.[3][8]

The cells can now be imaged live or fixed for further analysis. For fixation, a 4%

paraformaldehyde solution is commonly used.[8]

Observe the cells using a fluorescence microscope with appropriate filters for Bodipy dyes

(Excitation/Emission ~505/540 nm).[1][2]

By adhering to these safety guidelines, operational procedures, and experimental protocols,

researchers can confidently and safely utilize Bodipy C12-ceramide to advance their scientific

inquiries into the intricate world of cellular lipid biology.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b130238?utm_src=pdf-body
https://www.benchchem.com/product/b130238?utm_src=pdf-body
https://www.benchchem.com/product/b130238?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-D1617/BODIPY-500-510-C1-C12-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-D1617/BODIPY-500-510-C1-C12-DataSheet-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5448404/
https://file.medchemexpress.com/batch_PDF/HY-D1617/BODIPY-500-510-C1-C12-DataSheet-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5448404/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5448404/
https://cdn.caymanchem.com/cdn/insert/25997.pdf
https://www.caymanchem.com/product/25997
https://www.benchchem.com/product/b130238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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